Cas no 86408-72-2 (Ecabet sodium)

• Product Name: Ecabet sodium
• CAS No: 86408-72-2
• MF: C₂₀H₂₈NaO₅S
• MW: 403.488096237183
• MDL: MFCD00866896
• CID: 60983
• PubChem ID: 23663982
• Update Time: 2024-10-26

Ecabet sodium Chemical and Physical Properties

Names and Identifiers

• Ecabet sodium
• (1R-(1-alpha,4a-beta,10a-alpha))-1,2,3,4,4a,9,10,10a-Octahydro-1,4a-dimethyl-7-(1-methylethyl)-6-sulfo-1-phenanthrenecarboxylic acid sodium salt
• 12-sulfodehydroabietic acid 12-sodium salt pentahydrate
• 12-Sulfodehydroabietic acid monosodium salt
• 1-Phenanthrenecarboxylic acid,1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-7-(1-methylethyl)-6-sulfo-,monosodium salt,(1R,4aS,10aR)
• Ecabetsodiumsalt
• Gastrom
• ta-2711
• 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-7-(1-methylethyl)-6-sulfo-, monosodium salt, (1R,4aS,10aR)- (9CI)
• 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-7-(1-methylethyl)-6-sulfo-, monosodium salt, [1R-(1α,4aβ,10aα)]- (ZCI)
• TA 2711
• Ecabet sodium hydrate
• TA-2711E
• MLS006010228
• 86408-72-2
• sodium (4bS,8R,8aR)-8-carboxy-4b,8-dimethyl-2-(propan-2-yl)-4b,5,6,7,8,8a,9,10-octahydrophenanthrene-3-sulfonate
• ECABET MONOSODIUM [WHO-DD]
• Ecabet (sodium salt)?
• ECABET MONOSODIUM
• Ecabet (sodium salt)
• 1-PHENANTHRENECARBOXYLIC ACID, 1,2,3,4,4A,9,10,10A-OCTAHYDRO-1,4A-DIMETHYL-7-(1-METHYLETHYL)-6-SULFO-, MONOSODIUM SALT, (1R,4AS,10AR)-
• sodium;(4bS,8R,8aR)-8-carboxy-4b,8-dimethyl-2-propan-2-yl-5,6,7,8a,9,10-hexahydrophenanthrene-3-sulfonate
• DTXCID5031636
• ECABET SODIUM SALT [MI]
• sodium (4bS,8R,8aR)-8-carboxy-2-isopropyl-4b,8-dimethyl-4b,5,6,7,8,8a,9,10-octahydrophenanthrene-3-sulfonate
• BCP11708
• E1224
• Ecabet sodium [JAN]
• SMR004701309
• 51MO2B2OSB
• MFCD00866896
• 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-7-(1-methylethyl)-6-sulfo-, (1R-(1-alpha,4a-beta,10a-alpha))-, monosodium salt
• Sulfodehydroabietic acid monosodium salt
• ECABET SODIUM (MART.)
• SCHEMBL1650174
• AKOS022171692
• UNII-51MO2B2OSB
• CCG-268671
• SBI-0654300.0001
• Q27260913
• ECABET SODIUM [MART.]
• Ecabet sodium salt

• MDL： MFCD00866896
• Inchi： 1S/C20H28O5S.Na/c1-12(2)14-10-13-6-7-17-19(3,8-5-9-20(17,4)18(21)22)15(13)11-16(14)26(23,24)25;/h10-12,17H,5-9H2,1-4H3,(H,21,22)(H,23,24,25);/t17-,19-,20-;/m1./s1
• InChI Key： JNTMHWBQZJIWMT-YGJXXQMASA-N
• SMILES： C[C@]12CCC[C@@](C)(C(=O)O)[C@@H]1CCC1=CC(=C(C=C21)S(O)(=O)=O)C(C)C.[Na]

Computed Properties

• Exact Mass: 402.14800
• Monoisotopic Mass: 402.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 672
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.241
• Melting Point: >350°C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.562
• PSA: 102.88000
• LogP: 4.88980
• Specific Rotation: D20 +59.4° (c = 0.5)
• Vapor Pressure: No data available

Ecabet sodium Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids